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6-Dodecanone, 5,8-diethyl-7-
Compound Name:
hydroxy-, oxime

Cat. No.: B106983

An In-depth Technical Guide to 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime

Introduction

6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime, also known by synonyms such as LIX 63, is a
chemical compound with significant applications in hydrometallurgy.[1][2][3][4] Its structure,
featuring both hydrophobic and hydrophilic functional groups, allows it to act as a cationic
extractant for the separation of metals.[1][2][5][6] This technical guide provides a
comprehensive overview of its chemical and physical properties, applications, and synthesis for
researchers, scientists, and professionals in drug development and materials science.

Physicochemical Properties

The fundamental properties of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime are
summarized in the table below. These properties are crucial for understanding its behavior in
various chemical systems.
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Property Value Reference
Molecular Formula C16H33NO2 [112171181
Molecular Weight 271.44 g/mol [21[6]1[71[81[9]
CAS Number 6873-77-4 [1][2]
Topological Polar Surface Area  52.8 A2 [6][10]
Rotatable Bond Count 11 [6][10]
Hydrogen Bond Donor Count 2 [10]
CH:):lzljrnotgen Bond Acceptor 3 (10]

pKa 11.91 + 0.10 (Predicted) [10]

Applications in Metallurgy

The primary application of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime is as a cationic
extractant in the field of hydrometallurgy.[2][5][6] Its molecular structure enables it to form
complexes with metal ions, facilitating their separation from agueous solutions.[3] A notable use
is in the recovery of valuable metals like indium and gallium from zinc refinery residues.[2][5][6]
The oxime and hydroxyl groups act as chelating agents, binding to metal ions, which can then
be extracted into an organic phase.[3]

Synthesis and Reactivity
Synthesis Pathway

The synthesis of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime involves the reaction of its
corresponding ketone precursor, 5,8-Diethyl-7-hydroxy-6-dodecanone, with hydroxylamine.[6]
This reaction is a standard method for the formation of oximes from ketones.
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Caption: Synthesis of the target oxime from its ketone precursor.

Chemical Reactivity

The reactivity of this compound is largely dictated by the oxime functional group.[3] Key
reactions include:

o Deoximation: The oxime can be hydrolyzed back to the parent ketone and hydroxylamine,
typically under acidic conditions.[3]

e Reduction: The oxime group can be reduced to form a primary amine (6-amino-5,8-diethyl-
dodecan-7-0l).[3]

e |Isomerism: Due to the carbon-nitrogen double bond, the oxime can exist as E/Z isomers.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and application of 6-Dodecanone, 5,8-
diethyl-7-hydroxy-, oxime are not extensively detailed in general chemical databases. For
specific procedures, including reaction conditions, solvent systems, purification methods, and
analytical techniques, it is recommended that researchers consult primary scientific literature
and patents that cite its use. The references provided in the search results, such as those from
Hydrometallurgy and Chemical Engineering Communications, would be a starting point for
such a literature review.

Logical Relationship: Metal Extraction Workflow
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The role of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime as a metal extractant can be
visualized as a multi-step process. The diagram below illustrates the logical workflow from an
aqueous metal solution to a purified metal product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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